![molecular formula C10H7Cl2N B1337608 4,6-Dichloro-2-methylquinoline CAS No. 53342-53-3](/img/structure/B1337608.png)
4,6-Dichloro-2-methylquinoline
Overview
Description
4,6-Dichloro-2-methylquinoline is a two-ring heterocyclic compound . It is used as a chemical intermediate in various applications .
Synthesis Analysis
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . The synthesis of quinoline derivatives is a common approach used in drug discovery, resulting in improved therapeutic effects . The synthesis of this compound can be achieved from 6-Chloro-4-hydroxy-2-methylquinoline .Molecular Structure Analysis
The molecular formula of this compound is C10H7Cl2N . It has a molecular weight of 212.075 .Chemical Reactions Analysis
Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 . It has a boiling point of 291.4±35.0 °C at 760 mmHg . The compound has a melting point of 85 °C .Scientific Research Applications
Antimalarial Activity
Chloroquine and its derivatives, including compounds like 4,6-Dichloro-2-methylquinoline, have been extensively studied for their antimalarial effects. Chloroquine's mechanism involves interfering with the growth of Plasmodium parasites in red blood cells, a property that could potentially extend to its derivatives. Despite the emergence of chloroquine-resistant strains of Plasmodium falciparum, research has continued into modifying the chloroquine scaffold to overcome resistance and enhance efficacy (Njaria et al., 2015).
Anticancer Properties
The repurposing of chloroquine and its derivatives for cancer therapy has been a subject of interest. These compounds are believed to act through various mechanisms, including autophagy inhibition and modulation of the tumor microenvironment. The chloroquine scaffold, similar to this compound, is being explored to develop novel anticancer agents that can synergize with existing therapies to improve outcomes (Njaria et al., 2015).
Neuroprotective Effects
Research has indicated that chloroquine and its analogs might have neuroprotective effects. This is particularly relevant in the context of neurodegenerative diseases where the modulation of autophagy and inflammatory pathways could provide therapeutic benefits. The antioxidant and anti-inflammatory properties inherent in the quinoline structure might be applicable to this compound, suggesting potential applications in neuroprotection (Antkiewicz‐Michaluk et al., 2018).
Antibacterial and Antifungal Activities
The antimicrobial properties of quinoline derivatives have been documented, with some compounds exhibiting activity against a range of bacterial and fungal pathogens. This broad-spectrum antimicrobial activity could make this compound a candidate for further research in developing new antimicrobial agents, especially in the face of rising antibiotic resistance (Saadeh et al., 2020).
Mechanism of Action
Target of Action
It is known that similar compounds, such as chlorquinaldol, exert their bactericidal effect by chelating several metal ions which act as critical enzyme cofactors .
Mode of Action
It is suggested that 8-hydroxyquinolines, a group to which this compound is related, are known to be bidentate chelators of several metal ions which act as critical enzyme cofactors . This chelation could potentially disrupt the normal functioning of these enzymes, leading to the death of the bacteria.
Biochemical Pathways
It is known that similar compounds can inhibit dna replication at higher concentrations .
Result of Action
It is known that similar compounds can affect mammalian cellular functions in vitro in several ways; at higher concentrations, they inhibit dna replication, while at lower concentrations, they may affect individual genes .
Safety and Hazards
4,6-Dichloro-2-methylquinoline is harmful by inhalation, in contact with skin, and if swallowed . It is toxic if swallowed and causes serious eye damage . It may cause long-lasting harmful effects to aquatic life . Protective measures such as wearing gloves, protective clothing, and eye protection are recommended .
Future Directions
While specific future directions for 4,6-Dichloro-2-methylquinoline are not mentioned in the sources, quinoline derivatives are utilized in various areas such as medicine, food, catalysts, dyes, materials, refineries, and electronics . There is a need to discover novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects .
properties
IUPAC Name |
4,6-dichloro-2-methylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N/c1-6-4-9(12)8-5-7(11)2-3-10(8)13-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYBCQZHRJZJYCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C(C=CC2=N1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90488853 | |
Record name | 4,6-Dichloro-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90488853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53342-53-3 | |
Record name | 4,6-Dichloro-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90488853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-Dichloro-2-methylquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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